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Compound of Interest

Compound Name: Lignoceric acid-d3

Cat. No.: B3026113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the information typically found on a

Certificate of Analysis (CoA) for Lignoceric acid-d3. It is designed to assist researchers,

scientists, and professionals in the drug development field in understanding and utilizing this

critical internal standard for the quantitative analysis of its non-deuterated counterpart,

lignoceric acid. Lignoceric acid, a 24-carbon saturated fatty acid, is implicated in various

biological processes and is a biomarker for certain metabolic disorders.[1][2] Its accurate

quantification is crucial, and the use of a stable isotope-labeled internal standard like

Lignoceric acid-d3 is the gold standard for achieving reliable results with mass spectrometry-

based methods.[3][4]

Quantitative Data Summary
The Certificate of Analysis for Lignoceric acid-d3 provides key quantitative data that attests to

its identity, purity, and suitability as an internal standard. The following tables summarize the

typical specifications found on a CoA from various suppliers.

Table 1: General Specifications
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Parameter Typical Value Source

CAS Number 851073-55-7 [1]

Molecular Formula C₂₄H₄₅D₃O₂

Molecular Weight ~371.66 g/mol

Appearance White to off-white solid

Purity ≥98%

Isotopic Enrichment ≥99% deuterated forms (d₁-d₃)

Table 2: Physical-Chemical Properties

Parameter Typical Value Source

Solubility
Chloroform: 2 mg/ml, THF: 5

mg/ml

Storage Temperature 2-8°C

Experimental Protocols
The accurate quantification of lignoceric acid using Lignoceric acid-d3 as an internal standard

is typically performed using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS). Below are detailed methodologies

representative of those used to validate the specifications on a CoA and for its application in

research.

Quantification of Lignoceric Acid by GC-MS
This method involves the derivatization of fatty acids to make them volatile for GC analysis.

2.1.1. Sample Preparation and Derivatization

Internal Standard Spiking: To the sample containing the analyte (lignoceric acid), a known

amount of Lignoceric acid-d3 solution is added at the beginning of the sample preparation

process.
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Lipid Extraction: Lipids are extracted from the sample matrix using a suitable solvent system,

such as a modified Bligh-Dyer extraction.

Saponification: The extracted lipids are saponified using a methanolic potassium hydroxide

solution to release the fatty acids from their esterified forms.

Derivatization: The free fatty acids are converted to their more volatile methyl esters

(FAMEs) by heating with a derivatizing agent like boron trifluoride in methanol.

Extraction of FAMEs: The resulting FAMEs are then extracted into an organic solvent like

hexane.

Concentration: The solvent is evaporated under a stream of nitrogen, and the residue is

reconstituted in a known volume of a suitable solvent for GC-MS analysis.

2.1.2. GC-MS Instrumentation and Conditions

Parameter Typical Setting

Gas Chromatograph Agilent GC system or equivalent

Column
HP-5MS capillary column (30 m x 0.25 mm,

0.25 µm) or similar

Injection Mode Splitless

Inlet Temperature 250°C

Oven Program
Initial temp 100°C, hold for 2 min, ramp to

250°C at 10°C/min, hold for 10 min

Carrier Gas Helium at a constant flow rate of 1 mL/min

Mass Spectrometer Agilent MSD or equivalent

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Ions to Monitor
Specific m/z values for lignoceric acid-methyl

ester and lignoceric acid-d3-methyl ester
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Quantification of Lignoceric Acid by LC-MS
This method is advantageous as it often does not require derivatization.

2.2.1. Sample Preparation

Internal Standard Spiking: A known amount of Lignoceric acid-d3 is added to the sample.

Lipid Extraction: Total lipids are extracted from the sample matrix using a solvent mixture like

chloroform:methanol.

Solvent Evaporation: The extraction solvent is evaporated.

Reconstitution: The dried lipid extract is reconstituted in a solvent compatible with the LC

mobile phase.

2.2.2. LC-MS Instrumentation and Conditions
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Parameter Typical Setting

Liquid Chromatograph Agilent 1290 Infinity LC system or equivalent

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B
Acetonitrile/Isopropanol (e.g., 80:20) with 0.1%

formic acid

Gradient
A suitable gradient to separate lignoceric acid

from other fatty acids

Flow Rate 0.3 mL/min

Column Temperature 40°C

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Mode Electrospray Ionization (ESI), negative mode

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions
Specific precursor-to-product ion transitions for

lignoceric acid and Lignoceric acid-d3

Mandatory Visualizations
Experimental Workflow for Quantification
The following diagram illustrates the general workflow for the quantification of lignoceric acid

using Lignoceric acid-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.caymanchem.com/product/28084/lignoceric-acid-d3
https://escholarship.org/content/qt4vq9z75h/qt4vq9z75h.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365363/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Quantification_of_Alkaloids_Using_Deuterium_Labeled_Internal_Standards.pdf
https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-certificate-of-analysis
https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-certificate-of-analysis
https://www.benchchem.com/product/b3026113#lignoceric-acid-d3-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

